Cas no 100191-51-3 (1-Chloro-2-iodo-3,5-dinitrobenzene)

1-Chloro-2-iodo-3,5-dinitrobenzene structure
100191-51-3 structure
Product Name:1-Chloro-2-iodo-3,5-dinitrobenzene
CAS No:100191-51-3
MF:C6H2ClIN2O4
MW:328.44855260849
CID:2860573
Update Time:2023-08-10

1-Chloro-2-iodo-3,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-2-iodo-3,5-dinitrobenzene
    • Inchi: 1S/C6H2ClIN2O4/c7-4-1-3(9(11)12)2-5(6(4)8)10(13)14/h1-2H
    • InChI Key: FAIFMVVYIQVIJO-UHFFFAOYSA-N
    • SMILES: IC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 327.87478g/mol
  • Monoisotopic Mass: 327.87478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 91.6
  • Molecular Weight: 328.45g/mol
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